Cas no 2309460-22-6 (Methyl 2-{[9-(3-bromophenyl)-3-azabicyclo[3.3.1]nonan-9-yl]oxy}acetate)

• Product Name: Methyl 2-{[9-(3-bromophenyl)-3-azabicyclo[3.3.1]nonan-9-yl]oxy}acetate
• CAS No: 2309460-22-6
• MF: C₁₇H₂₂BrNO₃
• MW: 368.265484333038
• CID: 6588357
• PubChem ID: 165739217
• Update Time: 2025-07-22

Methyl 2-{[9-(3-bromophenyl)-3-azabicyclo[3.3.1]nonan-9-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

• EN300-7429683
• methyl 2-{[9-(3-bromophenyl)-3-azabicyclo[3.3.1]nonan-9-yl]oxy}acetate
• 2309460-22-6
• Methyl 2-{[9-(3-bromophenyl)-3-azabicyclo[3.3.1]nonan-9-yl]oxy}acetate

• Inchi： 1S/C17H22BrNO3/c1-21-16(20)11-22-17(12-4-3-7-15(18)8-12)13-5-2-6-14(17)10-19-9-13/h3-4,7-8,13-14,19H,2,5-6,9-11H2,1H3
• InChI Key： OFBRRJRBPFCOPN-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1(C2CNCC1CCC2)OCC(=O)OC

Computed Properties

• Exact Mass: 367.07831g/mol
• Monoisotopic Mass: 367.07831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 47.6Ų

Additional information on Methyl 2-{[9-(3-bromophenyl)-3-azabicyclo[3.3.1]nonan-9-yl]oxy}acetate

Methyl 2-{[9-(3-bromophenyl)-3-azabicyclo[3.3.1]nonan-9-yl]oxy}acetate (CAS No: 2309460-22-6) - A Comprehensive Overview

Methyl 2-{[9-(3-bromophenyl)-3-azabicyclo[3.3.1]nonan-9-yl]oxy}acetate, identified by its CAS number 2309460-22-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit intriguing structural and pharmacological properties, making it a valuable candidate for further exploration in drug discovery and development.

The molecular structure of Methyl 2-{[9-(3-bromophenyl)-3-azabicyclo[3.3.1]nonan-9-yl]oxy}acetate features a complex framework that includes an azabicyclo[3.3.1]nonane core, which is a bicyclic amine moiety with a nine-carbon ring system. This core structure is further functionalized with a 3-bromophenyl group and an acetoate ester at the terminal position. The presence of these specific functional groups imparts unique chemical and biological characteristics to the molecule, which are being extensively studied for their potential therapeutic applications.

In recent years, there has been growing interest in the development of novel scaffolds based on azabicycloalkanes due to their ability to mimic natural product structures and exhibit favorable pharmacokinetic profiles. The azabicyclo[3.3.1]nonane scaffold, in particular, has been explored for its potential as a privileged structure in drug design, offering multiple binding pockets and hydrogen bonding opportunities that can interact with biological targets.

The introduction of the 3-bromophenyl group into the molecule adds another layer of complexity and functionality. This aromatic ring system is known for its ability to engage in π-stacking interactions and hydrophobic effects, which can enhance binding affinity to biological targets. Additionally, the bromine atom provides a handle for further chemical modifications, allowing for the synthesis of derivatives with tailored properties.

The acetoate ester at the terminal position of Methyl 2-{[9-(3-bromophenyl)-3-azabicyclo[3.3.1]nonan-9-yl]oxy}acetate serves multiple purposes. On one hand, it acts as a protecting group for the hydroxyl functionality, preventing unwanted side reactions during synthetic procedures. On the other hand, it can be hydrolyzed under specific conditions to reveal a free hydroxyl group, which can be further functionalized if needed.

The synthesis of Methyl 2-{[9-(3-bromophenyl)-3-azabicyclo[3.3.1]nonan-9-yl]oxy}acetate involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps typically include the formation of the azabicycloalkane core through intramolecular cyclization reactions, followed by functionalization with the 3-bromophenyl group via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. Finally, the introduction of the acetoate ester is achieved through esterification reactions.

The pharmacological profile of Methyl 2-{[9-(3-bromophenyl)-3-azabicyclo[3.3.1]nonan-9-yl]oxy}acetate has been preliminarily investigated in several in vitro and in vivo models. Initial studies suggest that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in inflammatory pathways and cancer progression. The unique structural features of the molecule contribute to its ability to interact with these targets in a highly specific manner.

One of the most compelling aspects of Methyl 2-{[9-(3-bromophenyl)-3-azabicyclo[3.3.1]nonan-9-yl]oxy}acetate is its potential as a lead compound for drug development. The combination of the azabicyclo[3.3.1]nonane scaffold, the 3-bromophenyl group, and the acetoate ester provides a rich structural framework that can be modified to optimize potency, selectivity, and pharmacokinetic properties. This flexibility makes it an attractive candidate for further medicinal chemistry efforts aimed at developing novel therapeutics.

In conclusion, Methyl 2-{[9-(3-bromophenyl)-3-azabicyclo[3.3.1]nonan-9-yl]oxy}acetate (CAS No: 2309460-22-6) is a compound with significant potential in pharmaceutical research and drug development. Its complex structure, featuring an azabicyclo[3.3.1]nonane core and functionalized with a 3-bromophenyl group and an acetoate ester, makes it a valuable starting point for exploring new therapeutic avenues.